N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide

• IUPAC Name: N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H23NO3S/c1-3-16(13-7-5-4-6-8-13)20(17,18)15-11-9-14(19-2)10-12-15/h9-13H,3-8H2,1-2H3
• InChI Key: HIWVFRYHSQCMNQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide and related compounds involves several key steps, including aminohalogenation reactions and the use of specific reagents like TsNBr2. An example of a related synthesis is the unexpected formation of a novel compound through the aminohalogenation reaction of ethyl 2-methylpenta-2,3-dienoate with TsNBr2, characterized by various spectroscopic techniques (Zhang et al., 2010).

Molecular Structure Analysis

The molecular structure of related sulfonamides has been extensively studied using crystallographic methods. For instance, the crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide reveal different supramolecular architectures controlled by C—H⋯πaryl and C—H⋯O interactions, leading to two- and three-dimensional architectures, respectively (Rodrigues et al., 2015).

Chemical Reactions and Properties

N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide undergoes various chemical reactions, including aminohalogenation and reactions with cyclohexene in specific solvents. These reactions yield a range of products, highlighting the compound's reactivity and the influence of the reaction medium on product formation (Takemura et al., 1971).

Physical Properties Analysis

The physical properties of N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide and similar compounds are influenced by their molecular structure. Crystallographic studies provide insights into the compound's solid-state structure, which affects its melting point, solubility, and other physical properties. The analysis of crystal structures can reveal how intermolecular interactions, such as hydrogen bonding and π⋯π stacking, impact the physical properties of these compounds (Rodrigues et al., 2015).

Chemical Properties Analysis

The chemical properties of N-cyclohexyl-N-ethyl-4-methoxybenzenesulfonamide, such as reactivity towards different reagents and conditions, are central to its applications in synthesis and pharmaceutical research. Studies on related sulfonamides illustrate the compound's potential as a substrate in various chemical reactions, including those leading to the synthesis of potentially therapeutic agents (Abbasi et al., 2018).